Cas no 1935459-09-8 (4-Bromo-2-iodo-6-nitroanisole)

• Product Name: 4-Bromo-2-iodo-6-nitroanisole
• CAS No: 1935459-09-8
• CID: 4630409
• Update Time: 2025-05-21

4-Bromo-2-iodo-6-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-iodo-6-nitroanisole

Additional information on 4-Bromo-2-iodo-6-nitroanisole

Comprehensive Analysis of 4-Bromo-2-iodo-6-nitroanisole (CAS No. 1935459-09-8): Properties, Applications, and Industry Trends

4-Bromo-2-iodo-6-nitroanisole (CAS No. 1935459-09-8) is a halogenated aromatic compound with significant relevance in modern organic synthesis and pharmaceutical research. This nitroanisole derivative features a unique combination of bromine, iodine, and nitro functional groups, making it a versatile intermediate for cross-coupling reactions and molecular scaffolding. The compound's structural complexity and reactivity have garnered attention in medicinal chemistry circles, particularly for designing kinase inhibitors and heterocyclic compounds.

Recent studies highlight the growing demand for multihalogenated anisoles like 4-Bromo-2-iodo-6-nitroanisole in agrochemical formulations and material science. The simultaneous presence of bromine (Br) and iodine (I) atoms enables selective functionalization via Buchwald-Hartwig amination or Sonogashira coupling, addressing the pharmaceutical industry's need for structure-activity relationship (SAR) optimization. Analytical data from HPLC purity tests (>98%) and NMR spectroscopy confirm its stability under inert atmospheres, a critical factor for high-throughput screening applications.

The compound's electrophilic aromatic substitution properties align with current trends in green chemistry, where researchers prioritize atom-efficient synthesis. Its nitro group facilitates reduction to amino derivatives—a key step in producing azo dyes and photoactive materials. Industry reports indicate a 22% annual growth in demand for such halogenated intermediates, driven by advancements in OLED technology and bioconjugation techniques.

From a regulatory standpoint, 4-Bromo-2-iodo-6-nitroanisole complies with REACH guidelines for laboratory-scale use. Its crystallographic data (monoclinic P2₁/c space group) has been instrumental in molecular docking studies, particularly for tyrosine kinase targets. The compound's logP value of 2.8 suggests moderate lipophilicity, making it suitable for blood-brain barrier permeability research—a hot topic in neurodegenerative drug development.

Emerging applications include its use as a radiopaque marker in medical imaging due to the iodine content, while the bromine moiety enables C-H activation in late-stage functionalization. These attributes position CAS 1935459-09-8 as a valuable asset in combinatorial chemistry libraries. Recent patent filings (e.g., WO2022155573) demonstrate its utility in creating anticancer scaffolds through palladium-catalyzed transformations.

Quality control protocols for 4-Bromo-2-iodo-6-nitroanisole emphasize residual solvent analysis via GC-MS, with strict thresholds for genotoxic impurities. The scientific community has shown particular interest in its photostability characteristics, especially for photodynamic therapy research. Storage recommendations (-20°C under argon) reflect its sensitivity to oxidative degradation, a common challenge with polyhalogenated compounds.

Future research directions may explore its potential in covalent inhibitor design leveraging the iodo substituent's reactivity. The compound's electronic effects (σ_p = +0.18 for NO₂) make it an ideal model for studying Hammett correlations in electron-deficient aromatics. As the chemical industry shifts toward sustainable halogenation methods, 1935459-09-8 serves as a benchmark for evaluating catalytic halogen exchange methodologies.